Cas no 28805-55-2 (Butanedioic acid, hexenyl-)

Butanedioic acid, hexenyl- structure
Butanedioic acid, hexenyl- structure
Product Name:Butanedioic acid, hexenyl-
CAS No:28805-55-2
MF:C10H16O4
MW:200.231643676758
CID:238143
PubChem ID:53767819
Update Time:2025-04-19

Butanedioic acid, hexenyl- Chemical and Physical Properties

Names and Identifiers

    • Butanedioic acid, hexenyl-
    • 2-hex-1-enylbutanedioic acid
    • DTXSID80706518
    • 2-(Hex-1-en-1-yl)butanedioic acid
    • 28805-55-2
    • Inchi: 1S/C10H16O4/c1-2-3-4-5-6-8(10(13)14)7-9(11)12/h5-6,8H,2-4,7H2,1H3,(H,11,12)(H,13,14)
    • InChI Key: DMNJWIGKABXQGQ-UHFFFAOYSA-N
    • SMILES: OC(C(CC(=O)O)C=CCCCC)=O

Computed Properties

  • Exact Mass: 200.10488
  • Monoisotopic Mass: 200.10485899g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 7
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 1.8
  • Topological Polar Surface Area: 74.6Ų

Experimental Properties

  • PSA: 74.6
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